![molecular formula C21H23N5O4 B2629200 6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione CAS No. 876669-93-1](/img/structure/B2629200.png)
6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
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Description
6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mesoionic Purinone Analogs
Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, have been synthesized. These analogs exist predominantly in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions. Their properties suggest potential applications in the study of mesoionic compounds and their reactivity (Coburn & Taylor, 1982).
Purine Derivatives and Biological Activity
The synthesis of 7,8-polymethylenehypoxanthines, precursors of various purine derivatives, has been explored. These compounds are studied for their potential antiviral and antihypertensive activities, highlighting the relevance of purine analogs in medicinal chemistry (Nilov et al., 1995).
Novel Routes to Imidazoles and Purines
Research has developed a new method for synthesizing imidazoles, which are valuable intermediates for purine synthesis. This method has enabled the preparation of purine derivatives that are not accessible through other methods, demonstrating its significance in the synthesis of complex organic compounds (Edenhofer, 1975).
Photochromism in Imidazole Dimers
Studies on 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles and their dimers have shown photochromism upon irradiation. This finding suggests potential applications in the development of photoresponsive materials (Bai et al., 2010).
Synthesis and Reactivity of Imidazole Derivatives
The synthesis and reactivity of two imidazole derivatives have been explored using combined experimental and computational approaches. These studies provide insight into the reactive properties of such derivatives, which is valuable for their potential applications in various fields, including materials science and medicinal chemistry (Hossain et al., 2018).
properties
IUPAC Name |
6-(4-ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O4/c1-6-30-16-9-7-15(8-10-16)25-12(2)11-24-17-18(22-20(24)25)23(5)21(29)26(19(17)28)13(3)14(4)27/h7-11,13H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CISDKYRIZDFXJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C(C)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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